Cas no 2227865-13-4 ((2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine)

• Product Name: (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine
• CAS No: 2227865-13-4
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6547428
• PubChem ID: 165639653
• Update Time: 2025-06-12

(2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine
• EN300-1757120
• 2227865-13-4

• Inchi： 1S/C8H15N3/c1-7(9)3-4-8-5-10-6-11(8)2/h5-7H,3-4,9H2,1-2H3/t7-/m0/s1
• InChI Key： YNTRQUCPBAYGIB-ZETCQYMHSA-N
• SMILES： N1(C)C=NC=C1CC[C@H](C)N

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine

Introduction to (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine (CAS No. 2227865-13-4)

(2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine, also known by its CAS number 2227865-13-4, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral center and an imidazole moiety, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine consists of a butyl chain with an amino group at the 2-position and an imidazole ring substituted with a methyl group at the 1-position. The presence of the chiral center at the 2-position of the butyl chain imparts enantiomeric specificity to the molecule, which can significantly influence its biological activity and pharmacological properties.

Recent studies have highlighted the potential of (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine in various therapeutic areas. One notable application is its use as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling. GPCRs are a large family of membrane receptors that play crucial roles in many physiological processes, including neurotransmission, sensory perception, and hormone signaling. The ability of (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine to interact with these receptors makes it a promising candidate for the development of novel drugs targeting neurological disorders, such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential as a GPCR modulator, (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine has also shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and autoimmune disorders. The anti-inflammatory effects of this compound have been attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage.

The synthesis of (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the asymmetric synthesis of the chiral butanamine intermediate followed by coupling with an appropriately substituted imidazole derivative. The choice of synthetic method can significantly impact the yield and purity of the final product, making it essential to optimize these processes for large-scale production.

The pharmacokinetic properties of (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine have also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine in various therapeutic indications. Preliminary results from phase I trials have demonstrated that this compound is well-tolerated by human subjects, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (2S)-4-(1-methyl-1H-imidazol-5-yl)butan-2-amine (CAS No. 2227865-13-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.